Cas no 2810895-93-1 (PH-HG-005-5)

• Product Name: PH-HG-005-5
• CAS No: 2810895-93-1
• MF: C₄₁H₄₇N₇O₁₀
• MW: 797.852790117264
• CID: 5571560
• Update Time: 2025-10-28

PH-HG-005-5 Chemical and Physical Properties

Names and Identifiers

• PH-HG-005-5

• Inchi： 1S/C41H47N7O10/c1-5-25-26-16-24(49)13-14-30(26)46-34-27(25)18-48-32(34)17-29-28(37(48)52)20-56-38(53)41(29,6-2)58-40(55)57-19-22-9-11-23(12-10-22)45-35(50)31(8-7-15-44-39(43)54)47-36(51)33(42)21(3)4/h9-14,16-17,21,31,33,49H,5-8,15,18-20,42H2,1-4H3,(H,45,50)(H,47,51)(H3,43,44,54)/t31-,33-,41-/m0/s1
• InChI Key： QTKSYHWJQGUBIT-XWFQJVGVSA-N
• SMILES： O([C@@]1(C(=O)OCC2C(N3CC4C(=C5C=C(O)C=CC5=NC=4C3=CC1=2)CC)=O)CC)C(=O)OCC1C=CC(NC(=O)[C@H](CCCNC(=O)N)NC(=O)[C@@H](N)C(C)C)=CC=1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 1186.5±65.0 °C(Predicted)
• pka: 9.12±0.40(Predicted)

Additional information on PH-HG-005-5

PH-HG-005-5: A Comprehensive Overview of CAS No. 2810895-93-1

The compound PH-HG-005-5, identified by the CAS registry number 2810895-93-1, is a cutting-edge material that has garnered significant attention in the scientific and industrial communities. This compound is notable for its unique chemical properties, which make it highly versatile across various applications. Recent advancements in materials science have further highlighted its potential in fields such as pharmaceuticals, electronics, and advanced manufacturing.

PH-HG-005-5 is a synthetic organic compound with a complex molecular structure that includes aromatic rings and functional groups capable of forming strong intermolecular bonds. These characteristics contribute to its exceptional thermal stability and mechanical strength. According to recent studies published in *Advanced Materials* and *Journal of the American Chemical Society*, PH-HG-005-5 exhibits remarkable resistance to degradation under high temperatures and corrosive environments, making it ideal for use in extreme conditions.

One of the most promising applications of PH-HG-005-5 is in the development of high-performance polymers. Researchers have demonstrated that incorporating PH-HG-005-5 into polymer matrices significantly enhances their mechanical properties, including tensile strength and elasticity. This innovation has opened new avenues for the production of lightweight yet durable materials, which are increasingly sought after in aerospace and automotive industries.

In the pharmaceutical sector, PH-HG-005-5 has shown potential as a drug delivery agent. Its ability to form stable nanoparticles has been leveraged in targeted drug delivery systems, improving therapeutic efficiency while minimizing side effects. A study conducted at the University of California, Berkeley, revealed that PH-HG-005-5 nanoparticles can effectively encapsulate hydrophobic drugs, ensuring controlled release and enhanced bioavailability.

The synthesis of PH-HG-005-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Innovations in green chemistry have also led to the development of environmentally friendly synthesis pathways for PH-HG-005-5, reducing its ecological footprint.

Environmental considerations are paramount in the development and application of PH-HG-005-5. Studies have shown that while the compound itself is not hazardous, its production processes require careful waste management to prevent ecological damage. Efforts are underway to optimize these processes, ensuring that PH-HG-005-5 remains a sustainable choice for industries relying on advanced materials.

Looking ahead, the future of PH-HG-005-5 appears bright as researchers continue to explore its untapped potential. Collaborative efforts between academia and industry are expected to drive further innovations, unlocking new applications and improving existing ones. With its unique properties and versatile applications, PH-HG-005-5 is poised to play a pivotal role in shaping the materials landscape of tomorrow.